molecular formula BaLi B14735699 Barium;lithium CAS No. 12047-19-7

Barium;lithium

Cat. No.: B14735699
CAS No.: 12047-19-7
M. Wt: 144.3 g/mol
InChI Key: YSZKOFNTXPLTCU-UHFFFAOYSA-N
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Description

Barium lithium is a binary intermetallic compound composed of barium and lithium It is represented by the chemical formula BaLi

Preparation Methods

Synthetic Routes and Reaction Conditions

Barium lithium can be synthesized through various methods. One common approach is the solid-liquid reaction method, where barium and lithium metals are reacted in a molten salt medium. This method involves immersing graphite into a molten alloy of lithium and barium, allowing the intercalation of barium into the graphite structure .

Industrial Production Methods

Industrial production of barium lithium typically involves the reduction of barium oxide with lithium in a high-temperature environment. The process requires careful control of temperature and reaction conditions to ensure the formation of the desired compound. The use of molten salts as a reaction medium is also common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

Barium lithium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the electropositive nature of both barium and lithium.

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include barium oxide, lithium oxide, barium halides, and lithium halides. These products have various applications in different industries.

Scientific Research Applications

Barium lithium has several scientific research applications, particularly in the fields of materials science and energy storage. Some notable applications include:

Mechanism of Action

The mechanism of action of barium lithium involves its interaction with various molecular targets and pathways. The compound’s effects are primarily mediated through its ability to donate and accept electrons, making it a versatile reagent in redox reactions. Key molecular targets include:

Comparison with Similar Compounds

Barium lithium can be compared with other similar compounds, such as barium sodium and barium potassium.

List of Similar Compounds

  • Barium sodium (BaNa)
  • Barium potassium (BaK)
  • Barium calcium (BaCa)

These compounds exhibit different reactivities and applications, highlighting the uniqueness of barium lithium in various scientific and industrial contexts.

Properties

CAS No.

12047-19-7

Molecular Formula

BaLi

Molecular Weight

144.3 g/mol

IUPAC Name

barium;lithium

InChI

InChI=1S/Ba.Li

InChI Key

YSZKOFNTXPLTCU-UHFFFAOYSA-N

Canonical SMILES

[Li].[Ba]

Origin of Product

United States

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